Cas no 18462-31-2 (Ac-(3beta,13alpha)-3beta-3-Hydroxyandrost-5-en-17-one)
18462-31-2 structure
Product Name:Ac-(3beta,13alpha)-3beta-3-Hydroxyandrost-5-en-17-one
CAS No:18462-31-2
MF:C21H30O3
MW:330.461106777191
CID:2050616
PubChem ID:12669677
Update Time:2025-04-21
Ac-(3beta,13alpha)-3beta-3-Hydroxyandrost-5-en-17-one Chemical and Physical Properties
Names and Identifiers
-
- Ac-(3beta,13alpha)-3beta-3-Hydroxyandrost-5-en-17-one
- Ac-3beta-3-Hydroxyandrost-5-en-17-one
- 18462-31-2
- 3beta-Acetoxy-13alpha-androst-5-en-17-one
- 17-Oxo-13alpha-androst-5-en-3beta-yl acetate
- (3beta,13alpha)-3-(Acetyloxy)androst-5-en-17-one
- (3S,8R,9S,10R,13S,14S)-10,13-Dimethyl-17-oxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate
- (3b,13a)-3-(Acetyloxy)androst-5-en-17-one
- Dhea acetate
-
- Inchi: 1S/C21H30O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h4,15-18H,5-12H2,1-3H3
- InChI Key: NCMZQTLCXHGLOK-UHFFFAOYSA-N
- SMILES: CC(OC1CC2C(C3C(CC=2)C2CCC(C2(C)CC3)=O)(C)CC1)=O
Computed Properties
- Exact Mass: 330.21949481Da
- Monoisotopic Mass: 330.21949481Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 606
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 43.4Ų
Ac-(3beta,13alpha)-3beta-3-Hydroxyandrost-5-en-17-one Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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